Thiadiazoles

  • 5-[(1-Naphthylmethyl)thio]-1,3,4-thiadiazol-2-amine
    • Cat. No.:
    • B2460134
    • CAS No.:
    • Molecular Formula:
    • C13H11N3S2
    • Molecular Weight:
    • 273.4 g/mol
    Description
    5-[(1-Naphthylmethyl)thio]-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C13H11N3S2 and its molecular weight is 273.4 g/mol. The purity is usually 95%. The exact mass of the ...
  • 5-[2-(Methylsulfanyl)phenyl]-1,3,4-thiadiazol-2-ylamine
    • Cat. No.:
    • B2420464
    • CAS No.:
    • 112764-29-1
    • Molecular Formula:
    • C9H9N3S2
    • Molecular Weight:
    • 223.31
    Description
    5-[2-(Methylsulfanyl)phenyl]-1,3,4-thiadiazol-2-ylamine is a useful research compound. Its molecular formula is C9H9N3S2 and its molecular weight is 223.31. The purity is usually 95%. BenchChem offers high-qua...
  • 5-(Propoxymethyl)-1,3,4-thiadiazol-2-amine
    • Cat. No.:
    • B1524373
    • CAS No.:
    • 1255147-52-4
    • Molecular Formula:
    • C6H11N3OS
    • Molecular Weight:
    • 173.24 g/mol
    Description
    5-(Propoxymethyl)-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C6H11N3OS and its molecular weight is 173.24 g/mol. The purity is usually 95%. BenchChem offers high-quality 5...
  • 5-(Propylamino)-1,3,4-thiadiazole-2-thiol
    • Cat. No.:
    • B1276212
    • CAS No.:
    • 125908-44-3
    • Molecular Formula:
    • C5H9N3S2
    • Molecular Weight:
    • 175.3 g/mol
    Description
    5-(Propylamino)-1,3,4-thiadiazole-2-thiol is a useful research compound. Its molecular formula is C5H9N3S2 and its molecular weight is 175.3 g/mol. The purity is usually 95%. BenchChem offers high-quality 5-(P...
  • 5-(4-Nitrobenzyl)-1,3,4-thiadiazol-2-amine
    • Cat. No.:
    • B176930
    • CAS No.:
    • 247225-84-9
    • Molecular Formula:
    • C9H8N4O2S
    • Molecular Weight:
    • 236.25 g/mol
    Description
    5-(4-Nitrobenzyl)-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C9H8N4O2S and its molecular weight is 236.25 g/mol. The purity is usually 95%. BenchChem offers high-quality 5...
  • 5-(Propylthio)-1,3,4-thiadiazol-2-amine
    • Cat. No.:
    • B1361117
    • CAS No.:
    • 30062-49-8
    • Molecular Formula:
    • C5H9N3S2
    • Molecular Weight:
    • 175.3 g/mol
    Description
    5-(Propylthio)-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C5H9N3S2 and its molecular weight is 175.3 g/mol. The purity is usually 95%. BenchChem offers high-quality 5-(Pro...
  • N-phenyl-1,3,4-thiadiazol-2-amine
    • Cat. No.:
    • B1270367
    • CAS No.:
    • 3530-62-9
    • Molecular Formula:
    • C8H7N3S
    • Molecular Weight:
    • 177.23 g/mol
    Description
    N-phenyl-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C8H7N3S and its molecular weight is 177.23 g/mol. The purity is usually 95%. BenchChem offers high-quality N-phenyl-1,3...
  • 5-(Methylsulfonyl)-1,3,4-thiadiazol-2-amine
    • Cat. No.:
    • B178115
    • CAS No.:
    • 36033-66-6
    • Molecular Formula:
    • C3H5N3O2S2
    • Molecular Weight:
    • 179.2 g/mol
    Description
    5-(Methylsulfonyl)-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C3H5N3O2S2 and its molecular weight is 179.2 g/mol. The purity is usually 95%. BenchChem offers high-quality ...
  • 5-sec-Butyl-[1,3,4]thiadiazol-2-ylamine
    • Cat. No.:
    • B1273394
    • CAS No.:
    • 62492-20-0
    • Molecular Formula:
    • C6H11N3S
    • Molecular Weight:
    • 157.24 g/mol
    Description
    5-sec-Butyl-[1,3,4]thiadiazol-2-ylamine is a useful research compound. Its molecular formula is C6H11N3S and its molecular weight is 157.24 g/mol. The purity is usually 95%. BenchChem offers high-quality 5-sec...
  • 5-(1-Phenylethyl)-1,3,4-thiadiazol-2-amine
    • Cat. No.:
    • B185739
    • CAS No.:
    • 88742-94-3
    • Molecular Formula:
    • C10H11N3S
    • Molecular Weight:
    • 205.28 g/mol
    Description
    5-(1-Phenylethyl)-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C10H11N3S and its molecular weight is 205.28 g/mol. The purity is usually 95%. The exact mass of the compound ...